Cas no 2248362-98-1 (Tert-butyl 4-amino-6-tert-butylpyrimidine-2-carboxylate)

• Product Name: Tert-butyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• CAS No: 2248362-98-1
• MF: C₁₃H₂₁N₃O₂
• MW: 251.324743032455
• CID: 5605335
• PubChem ID: 137938937
• Update Time: 2023-09-01

Tert-butyl 4-amino-6-tert-butylpyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6510439
• Tert-butyl 4-amino-6-tert-butylpyrimidine-2-carboxylate
• 2248362-98-1

• Inchi： 1S/C13H21N3O2/c1-12(2,3)8-7-9(14)16-10(15-8)11(17)18-13(4,5)6/h7H,1-6H3,(H2,14,15,16)
• InChI Key： MIZUJFYNRCGCHZ-UHFFFAOYSA-N
• SMILES： O(C(C1=NC(=CC(C(C)(C)C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.16337692g/mol
• Monoisotopic Mass: 251.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 78.1Ų